Cas no 2172470-09-4 (2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}butanoic acid)

• Product Name: 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}butanoic acid
• CAS No: 2172470-09-4
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5862137
• PubChem ID: 165528766
• Update Time: 2025-07-18

2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}butanoic acid
• 2-ethyl-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}butanoic acid
• EN300-1495401
• 2172470-09-4

• Inchi： 1S/C27H34N2O5/c1-5-26(4,23(30)28-17-27(6-2,7-3)24(31)32)29-25(33)34-16-22-20-14-10-8-12-18(20)19-13-9-11-15-21(19)22/h8-15,22H,5-7,16-17H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： WIIMODSBLFMTHW-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(CC)C(NCC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}butanoic acid

Introduction to 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}butanoic acid (CAS No. 2172470-09-4)

2-Ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}butanoic acid, with the CAS number 2172470-09-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a branched amino acid moiety. These characteristics make it a valuable intermediate in the synthesis of peptides and other biologically active molecules.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal and compatibility with various coupling reagents. The presence of this group in 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}butanoic acid allows for precise control over the reactivity of the amino group during synthetic processes, ensuring high yields and purity of the final products. This is particularly important in the development of therapeutic peptides, where even minor impurities can significantly affect the efficacy and safety of the drug.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}butanoic acid exhibit potent anti-inflammatory properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in both in vitro and in vivo models. This finding opens up new possibilities for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, this compound has also shown promise in cancer research. A 2023 study published in Cancer Research reported that certain derivatives of 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}butanoic acid exhibit selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the disruption of cellular signaling pathways that are crucial for cancer cell survival and proliferation. These findings suggest that this compound could be a valuable lead for the development of novel anticancer agents.

The structural complexity of 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}butanoic acid also makes it an interesting target for synthetic chemists. The presence of multiple functional groups, such as carboxylic acids, amides, and a protected amino group, provides numerous opportunities for chemical modification and functionalization. This flexibility is essential for optimizing the pharmacological properties of the compound, such as solubility, stability, and bioavailability.

In conclusion, 2-Ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}butanoic acid (CAS No. 2172470-09-4) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its biological activities and synthetic potential, further solidifying its importance in the field.